N-(4-methoxyphenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide

• IUPAC Name: N-(4-methoxyphenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C16H15N3O2/c1-11-15(19-10-4-3-5-14(19)17-11)16(20)18-12-6-8-13(21-2)9-7-12/h3-10H,1-2H3,(H,18,20)
• InChI Key: FDOYIRUEUVPJSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol

Description

N-(4-methoxyphenyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide (known as NNK) is a tobacco-specific nitrosamine that has been identified as a potent carcinogen. It is formed during the curing and processing of tobacco and is present in cigarette smoke. NNK is known to cause cancer in laboratory animals and is considered to be a human carcinogen.

Mechanism of Action

NNK is metabolized in the body to form reactive intermediates that can bind to DNA and cause damage. This can lead to mutations and the development of cancer. NNK can also activate certain signaling pathways in cells that promote cell growth and survival, which can contribute to the development of cancer.
Biochemical and physiological effects:
NNK has been shown to have various biochemical and physiological effects in laboratory animals. It can induce oxidative stress, inflammation, and DNA damage. NNK can also affect various signaling pathways in cells, including those involved in cell growth and survival.

Advantages and Limitations for Lab Experiments

NNK is a potent carcinogen that can induce tumors in laboratory animals. This makes it a useful tool for studying the mechanisms of cancer development. However, NNK is also a toxic substance that requires careful handling and disposal. It can also be difficult to administer NNK to laboratory animals in a controlled manner.

Future Directions

There are several future directions for research on NNK. One area of focus is the development of new methods for detecting NNK in tobacco products and cigarette smoke. Another area of focus is the development of new strategies for preventing NNK-induced cancer, such as the use of antioxidants or inhibitors of NNK metabolism. Additionally, there is a need for further research on the mechanisms of NNK-induced cancer and the development of new animal models for studying this process.

Synthesis Methods

NNK can be synthesized through the nitrosation of 4-methoxyaniline and 2-methylimidazo[1,2-a]pyridine-3-carboxylic acid. The reaction is typically carried out in the presence of nitrite and acid. The resulting product can be purified through various methods, such as column chromatography.

Scientific Research Applications

NNK has been extensively studied for its carcinogenic properties. It has been shown to induce tumors in various organs in laboratory animals, including the lungs, liver, and pancreas. Studies have also shown that NNK can induce DNA damage and mutations, which can lead to the development of cancer.